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Compound of Interest

Compound Name: 1-Bromopyrene

Cat. No.: B033193

An In-depth Technical Guide to 1-Bromopyrene: Properties, Synthesis, and Applications

Introduction

1-Bromopyrene (CAS No. 1714-29-0) is a brominated polycyclic aromatic hydrocarbon (PAH)
derived from pyrene.[1][2] It serves as a crucial intermediate and building block in organic
synthesis and materials science.[3][4] Its unique photophysical properties, stemming from the
extended 1t-conjugated system of the pyrene core, make it a valuable precursor for a wide
range of functional materials.[3] This technical guide provides a comprehensive overview of the
physical and chemical properties, experimental protocols for its synthesis, and key applications
of 1-Bromopyrene for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

1-Bromopyrene typically appears as a white to pale yellow or light brown crystalline powder.[5]
[6] It is a relatively stable solid at room temperature.[5] While insoluble in water, it shows
solubility in various organic solvents, including chloroform, dichloromethane, and DMSO, with
limited solubility in methanol.[5][6][7]

Table 1: Physical and Chemical Properties of 1-Bromopyrene
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Property Value References
Molecular Formula CieHoBr [11181I9]
Molecular Weight 281.15 g/mol [1][5][8]1[10]
Appearance White to yellow to tan powder [1][5][6]
Melting Point 102-105 °C [L11051[7]
Boiling Point 255 °C at 7 mmHg [1][77[11]
Density ~1.578 g/cm3 [1]
Refractive Index ~1.858 [1]

Solubility

Soluble in chloroform, DMSO;

Slightly soluble in methanol

(5161071

CAS Number

1714-29-0

[1181e]

Spectroscopic Data

The structural and electronic properties of 1-Bromopyrene have been characterized using

various spectroscopic techniques.

Table 2: Spectroscopic Data for 1-Bromopyrene
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Technique

Data Highlights

References

1H NMR

(400 MHz, CDCls) &: 7.99—
8.06 (m, 3H), 8.09 (d, J = 8.9
Hz, 1H), 8.17 (d, J = 9.2 Hz,
1H), 8.20-8.24 (m, 3H), 8.43
(d, J = 9.2 Hz, 1H)

[12][13]

13C NMR

(100 MHz, CDCIs) &: 120.0,
124.1, 125.6, 125.7, 125.9,
126.0, 126.1, 126.6, 127.2,
127.8,129.1, 129.7, 130.1,
130.7,131.1, 131.3

[12][14]

IR Spectroscopy

(ATR) v: 3047, 1588, 1481,
1429, 1015, 966, 835, 751,
706 cm™1

[12]

Mass Spectrometry

Monoisotopic Mass:
279.98876 Da

[10]

UV-Vis

Gas-phase UV absorption
spectra have been studied at

elevated temperatures.

[7]

Experimental Protocols

The synthesis of 1-Bromopyrene typically involves the electrophilic bromination of pyrene.[5]

Several methods have been reported, offering different yields and scalability.[2][3][12]

Protocol 1: Synthesis using N-Bromosuccinimide (NBS)

This widely cited method utilizes NBS as the brominating agent in an organic solvent like N,N-
dimethylformamide (DMF).[5][7]

Methodology:

o Dissolve pyrene (1.0 mmol) in anhydrous DMF (10 mL) in a round-bottomed flask.[7]
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e Slowly add a solution of N-bromosuccinimide (NBS) (1.05 mmol) in anhydrous DMF (5 mL)
dropwise to the pyrene solution.[7]

« Stir the reaction mixture at room temperature for 24 hours.[7]
 After the reaction is complete, pour the mixture into deionized water (50 mL).[7]
o Extract the product with dichloromethane (3 x 100 mL).[7]

o Combine the organic phases, wash thoroughly with deionized water, and dry over anhydrous
magnesium sulfate (MgSOa).[7]

» Remove the solvent under reduced pressure to yield the crude product as a light yellow
solid.[7]

» Purify the crude product by recrystallization from hexane to obtain pure 1-Bromopyrene.[5]

[7]

Protocol 2: Synthesis using HBr and H20:

This protocol provides a simple and chromatography-free procedure for larger-scale synthesis.
[2][12]

Methodology:

 In a three-necked round-bottom flask, combine pyrene (49.44 mmol) with a 1:1 v/v mixture of
MeOH/Et20 (125 mL).[2]

e Add HBr (48% w/w aqueous solution, 54.39 mmol) dropwise to the mixture.[2]

e Cool the resulting mixture to 15 °C using an ice-water bath and stir for 10 minutes.[2][12]
e Add H20:2 (30% w/w aqueous solution, 51.92 mmol) dropwise over 30 minutes.[2]

 Stir the mixture overnight under a nitrogen atmosphere.[2]

o Collect the precipitate by filtration and wash with a small amount of cold ethanol and diethyl
ether to yield the final product.[2]
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Key Applications in Research and Drug
Development

1-Bromopyrene is a versatile compound with applications spanning materials science,
analytical chemistry, and biological research.[1]

Organic Electronics: It is a key intermediate in the synthesis of advanced materials for
Organic Light-Emitting Diodes (OLEDs) and organic semiconductors.[1][4][5] The bromo-
group allows for further functionalization through cross-coupling reactions to create complex,
tailored molecules.[4]

Fluorescent Probes: The pyrene core exhibits unique fluorescence properties, including the
ability to form excimers. This makes 1-Bromopyrene a useful starting material for
developing fluorescent probes and sensors for detecting various analytes.[1][4][15]

Biological and Toxicological Research: As a representative brominated PAH, 1-
Bromopyrene is used in studies to understand the cellular effects, DNA damage, and
toxicology of this class of environmental contaminants.[1][15][16] It has been utilized in
studies on the cleavage of DNA and in the preparation of DNA base analogs.[16][17]

Pharmaceutical Development: It serves as an intermediate in the synthesis of various
pharmaceutical compounds, aiding in the creation of new drug candidates.[1]

Process Visualization: Synthesis and Purification
Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 1-
Bromopyrene.
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Caption: Workflow for the synthesis and purification of 1-Bromopyrene.
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Safety and Handling

1-Bromopyrene is classified as a hazardous substance. It is known to cause skin irritation
(H315) and serious eye irritation (H319).[18][19] It may also cause respiratory irritation (H335).
[18][19]

Precautionary Measures:

e Handling: Use only in a well-ventilated area or outdoors.[19][20] Avoid breathing dust, fumes,
or spray.[18][19] Wash hands and any exposed skin thoroughly after handling.[18]

o Personal Protective Equipment (PPE): Wear protective gloves, eye protection (eyeshields),
and appropriate respiratory protection (e.g., N95 dust mask).[20][21]

o Storage: Store in a cool, dry, and dark place in a well-sealed container at room temperature.

[6]7]

o First Aid: In case of skin contact, wash with plenty of soap and water.[18] If in eyes, rinse
cautiously with water for several minutes.[18][19] If inhaled, move the person to fresh air.[18]
[19] Seek medical attention if irritation persists or if you feel unwell.[19][20]

Conclusion

1-Bromopyrene is a high-value chemical intermediate with well-defined physical and chemical
properties.[5] Its utility as a precursor in the synthesis of organic semiconductors, fluorescent
materials, and complex molecular architectures underscores its importance in both academic
research and industrial applications.[1][5] The availability of robust and scalable synthetic
protocols allows for its reliable production, facilitating further exploration of pyrene-based
derivatives in drug discovery, materials science, and beyond. Proper adherence to safety
protocols is essential when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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